![molecular formula C20H26N2OS2 B4857325 N-{2-[(4-butoxybenzyl)thio]ethyl}-N'-phenylthiourea](/img/structure/B4857325.png)
N-{2-[(4-butoxybenzyl)thio]ethyl}-N'-phenylthiourea
Overview
Description
N-{2-[(4-butoxybenzyl)thio]ethyl}-N'-phenylthiourea, commonly referred to as BPTU, is a chemical compound that has been widely used in scientific research for its unique properties. BPTU is a thiourea derivative that has been synthesized through various methods and has been found to have several biochemical and physiological effects.
Mechanism of Action
BPTU's mechanism of action involves its ability to bind to the active site of cytochrome P450 enzymes and acetylcholinesterase. By binding to these enzymes, BPTU inhibits their activity, which leads to a decrease in the metabolism of drugs and an increase in the levels of acetylcholine in the brain.
Biochemical and Physiological Effects
BPTU has several biochemical and physiological effects. It has been found to increase the levels of certain hormones, such as testosterone and progesterone, in the body. BPTU has also been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of several diseases, including cancer and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using BPTU in lab experiments is its potency as an inhibitor of cytochrome P450 enzymes and acetylcholinesterase. This property makes it an ideal candidate for studying the metabolism of drugs and the role of acetylcholine in the brain. However, one of the limitations of using BPTU is its potential toxicity, which requires careful handling and monitoring in lab experiments.
Future Directions
There are several future directions for the use of BPTU in scientific research. One potential direction is the development of BPTU as a potential treatment for Alzheimer's disease. Another direction is the use of BPTU in the study of the metabolism of drugs and the role of cytochrome P450 enzymes in drug interactions. Additionally, BPTU's anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of several diseases, including cancer and cardiovascular diseases.
Conclusion
BPTU is a unique chemical compound that has been widely used in scientific research for its potent inhibitory properties. It has been found to be a potent inhibitor of cytochrome P450 enzymes and acetylcholinesterase, which makes it an ideal candidate for studying the metabolism of drugs and the role of acetylcholine in the brain. BPTU's biochemical and physiological effects make it a potential candidate for the treatment of several diseases, including Alzheimer's disease, cancer, and cardiovascular diseases.
Scientific Research Applications
BPTU has been widely used in scientific research for its unique properties. It has been found to be a potent inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs in the body. BPTU has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This property makes BPTU a potential candidate for the treatment of Alzheimer's disease.
properties
IUPAC Name |
1-[2-[(4-butoxyphenyl)methylsulfanyl]ethyl]-3-phenylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2OS2/c1-2-3-14-23-19-11-9-17(10-12-19)16-25-15-13-21-20(24)22-18-7-5-4-6-8-18/h4-12H,2-3,13-16H2,1H3,(H2,21,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKLCTDTZZZGJRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)CSCCNC(=S)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.